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Introduction

The Antigen 85 (Ag85) complex, composed of three related proteins (Ag85A, Ag85B, and
Ag85C), represents a family of major secretory proteins from Mycobacterium tuberculosis.[1][2]
[3] These mycolyltransferases are crucial for the biosynthesis of the mycobacterial cell wall and
are involved in the pathogenesis of tuberculosis.[2][3] The Ag85 proteins are known to interact
with host components, such as fibronectin, which may play a role in the adherence and
invasion of host cells.[1][4][5] Understanding the protein-protein interactions of the Ag85
complex is vital for elucidating the mechanisms of M. tuberculosis virulence and for the
development of new therapeutic strategies.

Immunoprecipitation (IP) is a powerful technique for isolating a specific protein or protein
complex from a heterogeneous mixture, such as a cell lysate, using a specific antibody.[6] This
application note provides a detailed protocol for the immunoprecipitation of the Antigen 85
complex from mycobacterial cell lysates for the subsequent analysis of interacting proteins.

Data Presentation

Successful immunoprecipitation relies on the optimization of several key parameters. The
following table provides a summary of recommended starting concentrations and volumes for
the immunoprecipitation of the Antigen 85 complex. These may require further optimization
depending on the specific experimental conditions and the antibody used.
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Parameter

Recommended
Range/Value

Notes

Starting Material

Mycobacterial Cell Lysate

500 - 1000 ug of total protein

The amount of lysate can be
adjusted based on the
expression level of the Ag85

complex.

Antibody

The optimal antibody
concentration should be

Anti-Ag85 Primary Antibody 2-10ug determined empirically. A high-
affinity monoclonal antibody is
recommended.[7]

Use a non-specific antibody of

Isotype Control Antibody 2-10ug the same isotype to control for

non-specific binding.

Beads

Protein A/G Agarose or

Magnetic Beads

20 - 50 pL of 50% slurry

The choice of beads depends
on the isotype and origin of the

primary antibody.[6]

Incubation Times

Antibody-Lysate Incubation

2 hours to overnight at 4°C

Longer incubation times may
increase yield but also

background.

Bead-Immune Complex

Incubation

1 -4 hours at 4°C

Gentle rotation is
recommended during

incubation.[7]

Washing & Elution

Number of Washes

3 - 5times

Thorough washing is critical to

reduce non-specific binding.
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The volume can be adjusted
Elution Buffer Volume 20 - 50 pL based on the desired final

concentration.

Experimental Protocols
Preparation of Mycobacterial Cell Lysate

Due to the robust and waxy cell wall of mycobacteria, a combination of chemical and
mechanical lysis is recommended for efficient protein extraction.[8]

Reagents:

e Lysis Buffer: 50 mM Tris-HCI pH 7.5, 150 mM NaCl, 1% NP-40, 0.5% Sodium Deoxycholate,
0.1% SDS, 1 mM EDTA, supplemented with protease and phosphatase inhibitors.

» Bead Beating Tubes with 0.1 mm silica beads.

Procedure:

Harvest mycobacterial cells by centrifugation at 10,000 x g for 10 minutes at 4°C.

e Wash the cell pellet twice with ice-cold PBS.

o Resuspend the cell pellet in 1 mL of ice-cold Lysis Buffer per gram of wet cell pellet.
o Transfer the cell suspension to a bead beating tube.

» Perform bead beating for 5-10 cycles of 30 seconds on and 1 minute off (on ice).

» Follow bead beating with sonication on ice for 3 cycles of 30 seconds on and 30 seconds off
at 50% amplitude.[9]

o Centrifuge the lysate at 14,000 x g for 20 minutes at 4°C to pellet cell debris.

o Carefully transfer the supernatant (cell lysate) to a new pre-chilled tube.
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o Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA
assay).

e The lysate can be used immediately or stored at -80°C.

Immunoprecipitation of Antigen 85 Complex

This protocol describes the immunoprecipitation of the Ag85 complex from the prepared
mycobacterial cell lysate.

Procedure:

e Pre-clearing the Lysate (Optional but Recommended): a. To 500 pg of cell lysate, add 20 pL
of Protein A/G bead slurry. b. Incubate on a rotator for 1 hour at 4°C. c. Centrifuge at 1,000 x
g for 1 minute at 4°C. d. Carefully transfer the supernatant to a new pre-chilled microfuge
tube.

e Immunoprecipitation: a. Add 2-10 ug of anti-Ag85 antibody to the pre-cleared lysate. As a
negative control, add an equivalent amount of isotype control IgG to a separate tube of
lysate. b. Incubate with gentle rotation for 2 hours to overnight at 4°C.[10] c. Add 30 pL of
pre-washed Protein A/G bead slurry to each tube. d. Incubate with gentle rotation for 1-4
hours at 4°C.

e Washing: a. Pellet the beads by centrifugation at 1,000 x g for 1 minute at 4°C. b. Carefully
remove and discard the supernatant. c. Add 1 mL of ice-cold Lysis Buffer (or a milder wash
buffer like PBS with 0.1% Tween-20) and resuspend the beads. d. Repeat the centrifugation
and wash steps for a total of 3-5 times.

o Elution: a. After the final wash, remove all supernatant. b. Add 30 pL of 2x Laemmli sample
buffer to the beads. c. Boil the samples at 95-100°C for 5-10 minutes to elute the proteins. d.
Centrifuge at 12,000 x g for 1 minute to pellet the beads. e. Carefully collect the supernatant
containing the eluted proteins. The samples are now ready for downstream analysis such as
SDS-PAGE and Western blotting or mass spectrometry.

Mandatory Visualization
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Immunoprecipitation Workflow for Antigen 85
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Caption: Workflow for the immunoprecipitation of the Antigen 85 complex.
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Simplified Host Cell Signaling Modulation by M. tuberculosis

M. tuberculosis

\
\

\
\\secretes
\

Secreted Proteins
(e.g., Ag85)

]
]
]
I
I

I

I

1

1

1

1

1

1

1

: interacts with

1

ost Macrophag%

ecretes TLR2

——————————ee ey ——

JNK/p38

Apoptosis p65/p50

ranslocates to

nduces transcription of

Pro-inflammatory
Cytokines

Click to download full resolution via product page

Caption: Modulation of host cell signaling pathways by M. tuberculosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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